Cas no 152518-86-0 (Cyclopentanecarboxylicacid, 3-methyl-, methyl ester, (1R-trans)- (9CI))

• Product Name: Cyclopentanecarboxylicacid, 3-methyl-, methyl ester, (1R-trans)- (9CI)
• CAS No: 152518-86-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 99211
• Update Time: 2024-01-24

Cyclopentanecarboxylicacid, 3-methyl-, methyl ester, (1R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 3-methyl-, methyl ester, (1R-trans)- (9CI)
• Cyclopentanecarboxylic acid, 3-methyl-, methyl ester, (1R-trans)- (9CI)

• Inchi： 1S/C8H14O2/c1-6-3-4-7(5-6)8(9)10-2/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： JEKZTDHRSRGRJE-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@H](C)C1

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3